![molecular formula C12H17FN2 B1272647 1-(4-Fluorobenzyl)-1,4-diazepane CAS No. 76141-89-4](/img/structure/B1272647.png)
1-(4-Fluorobenzyl)-1,4-diazepane
Overview
Description
“1-(4-Fluorobenzyl)-1,4-diazepane” is a chemical compound with the empirical formula C11H15FN2 . It is a precursor involved in the synthesis of a variety of biologically active molecules, including chemokine antagonists, pyrido[1,2-a]benzimidazoles with cytotoxic and antiplasmodial activity, pyrimidine derivatives as cholinesterase and Aβ-aggregation inhibitors .
Molecular Structure Analysis
The molecular structure of “1-(4-Fluorobenzyl)-1,4-diazepane” consists of a piperazine ring with a 4-fluorobenzyl group attached . The molecule has a molar mass of 194.25 g/mol .
Physical And Chemical Properties Analysis
“1-(4-Fluorobenzyl)-1,4-diazepane” has a density of 1.1±0.1 g/cm3, a boiling point of 277.6±25.0 °C at 760 mmHg, and a flash point of 121.7±23.2 °C . It has a molar refractivity of 54.5±0.3 cm3, and a polar surface area of 15 Å2 .
Scientific Research Applications
1. Catalytic Applications
- Oxygen Atom Transfer Reactions: 1,4-bis(2-hydroxy-4-fluorobenzyl)-1,4-diazepane and related complexes have shown efficiency in catalytic oxygen-atom transfer reactions. This is significant in the field of catalysis and synthetic chemistry (Mayilmurugan et al., 2011).
- Olefin Epoxidation: Similar complexes have been used in olefin epoxidation reactions. This is useful in organic synthesis, particularly in the selective formation of epoxides (Sankaralingam & Palaniandavar, 2014).
2. Structural and Functional Modeling
- Modeling Enzymatic Reactions: 1,4-bis(2-hydroxy-4-fluorobenzyl)-1,4-diazepane complexes have been used to model the structural and reactive aspects of certain enzymes. This can deepen understanding of enzyme mechanisms and design enzyme mimics (Mayilmurugan, Sankaralingam, Suresh, & Palaniandavar, 2010).
3. Medicinal Chemistry
- Sigma-1 Receptor Ligands: Diazepanes with substituents, similar to 1-(4-Fluorobenzyl)-1,4-diazepane, have been explored as sigma-1 receptor ligands. This has implications for developing new pharmaceuticals (Fanter, Müller, Schepmann, Bracher, & Wünsch, 2017).
4. Synthetic Chemistry
- Synthesis of Complex Molecules: 1,4-Diazepane derivatives have been synthesized for various applications, demonstrating the versatility of this chemical framework in synthetic chemistry (Ramirez-Montes et al., 2012).
5. Other Applications
- Efflux Pump Inhibition: 1-Benzyl-1,4-diazepane, a compound structurally related to 1-(4-Fluorobenzyl)-1,4-diazepane, has been studied for its ability to inhibit efflux pumps in bacteria, which can be crucial in addressing antibiotic resistance (Casalone et al., 2020).
Safety And Hazards
The safety data sheet for a related compound, 4-(4-FLUOROBENZYL)PIPERIDINE, indicates that it is classified as having acute oral toxicity (Category 4, H302), meaning it is harmful if swallowed . Similar precautions may apply to “1-(4-Fluorobenzyl)-1,4-diazepane”, but specific safety data for this compound is not available in the search results.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-1,4-diazepane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZCHYFUMQQWGJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)CC2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379033 | |
Record name | 1-(4-fluorobenzyl)-1,4-diazepane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorobenzyl)-1,4-diazepane | |
CAS RN |
76141-89-4 | |
Record name | 1-[(4-Fluorophenyl)methyl]hexahydro-1H-1,4-diazepine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76141-89-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-fluorobenzyl)-1,4-diazepane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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